Cas no 116850-69-2 (4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-)

4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)- structure
116850-69-2 structure
Product Name:4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-
CAS No:116850-69-2
MF:C11H13N3O3S
MW:267.304220914841
CID:181093
PubChem ID:3088014
Update Time:2025-04-19

4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-
    • 3-(4-methoxyphenyl)-4-methyl-5-methylsulfonyl-1,2,4-triazole
    • DTXSID30151554
    • 3-(4-Methoxyphenyl)-4-methyl-5-(methylsulfonyl)-4H-1,2,4-triazole
    • 116850-69-2
    • CHEMBL264602
    • 4H-1,2,4-Triazole, 3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-
    • Inchi: 1S/C11H13N3O3S/c1-14-10(12-13-11(14)18(3,15)16)8-4-6-9(17-2)7-5-8/h4-7H,1-3H3
    • InChI Key: GNHBSIFYQATKHI-UHFFFAOYSA-N
    • SMILES: S(C)(C1=NN=C(C2C=CC(=CC=2)OC)N1C)(=O)=O

Computed Properties

  • Exact Mass: 267.06789
  • Monoisotopic Mass: 267.06776246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • PSA: 74.08
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